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Compound of Interest

Compound Name: 1,2-Ethanedithiol-d4

Cat. No.: B034537 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling, use, and disposal of 1,2-Ethanedithiol-d4 (CAS: 100189-

81-9). Given that the macroscopic chemical properties and hazards of isotopically labeled

compounds are nearly identical to their non-labeled counterparts, the safety and handling data

provided are based on the well-documented profile of 1,2-Ethanedithiol (CAS: 540-63-6).

Quantitative Data Summary
The following table summarizes key quantitative data for 1,2-Ethanedithiol, which should be

used as a reference for the deuterated analogue.
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Property Value Citations

CAS Number
540-63-6 (Non-deuterated) /

100189-81-9 (d4)
[1][2]

Molecular Formula C₂H₂D₄S₂ [1][3]

Molecular Weight 98.22 g/mol [1][3]

Appearance
Colorless liquid with a strong,

unpleasant odor
[4][5]

Boiling Point 144-146 °C (at 760 mmHg) [3][6][7]

Melting Point -41 °C [5][8]

Flash Point 44 °C (111.2 °F) [3][6]

Density 1.123 g/mL at 25 °C [5][6][7]

Vapor Pressure 4.8 - 6.5 mmHg at 20-25 °C [3][6][7]

Toxicity (Oral, Rat LD50) 120 - 143.88 mg/kg [9][10]

Toxicity (Dermal, Rabbit LD50) 197 mg/kg [10]

Incompatibilities

Strong oxidizing agents,

bases, reducing agents, alkali

metals

[7][8]

Frequently Asked Questions (FAQs)
Q1: What is 1,2-Ethanedithiol-d4 and what are its primary hazards?

A1: 1,2-Ethanedithiol-d4 is the deuterated form of 1,2-Ethanedithiol, an organosulfur

compound.[3][11] Its primary hazards are significant: it is a flammable liquid and vapor, toxic if

swallowed, and can be fatal if it comes into contact with skin or is inhaled.[2][9][12] It is also

known for its powerful and unpleasant stench and is sensitive to air.[9][13]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this chemical?

A2: Due to its high toxicity, comprehensive PPE is required. This includes:
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Hand Protection: Chemical-resistant gloves (e.g., nitrile), which must be inspected before

use.[6][13]

Eye/Face Protection: Safety glasses and a face shield are essential.[13]

Skin and Body Protection: A flame-retardant, anti-static lab coat or protective clothing is

necessary.[9]

Respiratory Protection: All handling must be done in a certified chemical fume hood.[9][14] If

vapors or aerosols are generated, a respirator may be required.[9]

Q3: What are the correct storage conditions for 1,2-Ethanedithiol-d4?

A3: Store the container tightly closed in a dry, cool, and well-ventilated area designated for

flammable liquids.[6][9] It should be stored under an inert atmosphere (e.g., nitrogen or argon)

as it is air-sensitive.[9] Keep it away from heat, sparks, open flames, and incompatible

materials such as oxidizing agents and bases.[7][9][12] The storage area should be locked or

accessible only to authorized personnel.[9]

Q4: What is the immediate procedure for a small spill?

A4: For a small spill, first ensure the area is well-ventilated and all ignition sources are

removed.[9] Wearing full PPE, cover the spill with a liquid-absorbent, inert material (e.g.,

Chemizorb®, vermiculite, or sand).[9] Collect the material into a suitable container for

hazardous waste disposal.[9] Do not allow the chemical to enter drains.[9]

Q5: What are the first-aid measures in case of accidental exposure?

A5:

Inhalation: Immediately move the person to fresh air. If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.[9][15]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water for at least 15 minutes. Call a physician immediately.[2][9]
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Eye Contact: Rinse eyes thoroughly with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[15]

Ingestion: Do NOT induce vomiting. If the person is conscious, give two glasses of water to

drink. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[2][9][15]

Troubleshooting Guides
Q1: I'm experiencing a persistent, foul odor in the lab, even when the container is closed. What

can I do?

A1: The stench of 1,2-Ethanedithiol is potent.[9] If an odor is present, it may indicate a leak or

contamination.

Check for Leaks: Ensure the container cap and any septa are tightly sealed. Parafilm can

provide an extra barrier.

Work in Fume Hood: Always handle the chemical and any equipment it has touched inside a

chemical fume hood.[14]

Quench Contaminated Glassware: Before removing glassware from the fume hood for

cleaning, rinse it with a small amount of an oxidizing solution, such as household bleach,

followed by water. This will oxidize the residual thiol to a less odorous compound.

Q2: My reaction yield is lower than expected. Could the 1,2-Ethanedithiol-d4 be degrading?

A2: Yes. 1,2-Ethanedithiol is air-sensitive and can be oxidized by atmospheric oxygen,

especially in the presence of base, to form disulfide oligomers.[9][16]

Troubleshooting Steps:

Use Fresh Reagent: Ensure your stock is not old or improperly stored.

Inert Atmosphere: Run your reaction under an inert atmosphere (nitrogen or argon) to

prevent oxidation.[17]
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Degas Solvents: Use solvents that have been properly degassed to remove dissolved

oxygen.[17]

Q3: How do I safely neutralize (quench) excess 1,2-Ethanedithiol-d4 in my reaction vessel

before aqueous workup?

A3: It is crucial to quench the reactive and toxic thiol before workup. A common method is

oxidation.

Procedure: While the reaction mixture is still in the fume hood and being stirred, slowly add

an oxidizing agent like household bleach (sodium hypochlorite solution) or hydrogen

peroxide at a controlled temperature (e.g., 0 °C) until the thiol is consumed.[17] This converts

it to less noxious and more water-soluble sulfonate species. Always perform this on a small

scale first to ensure the reaction is not violently exothermic.

Experimental Protocols for Waste Disposal
Protocol: Chemical Neutralization of Dilute 1,2-
Ethanedithiol-d4 Waste
This protocol is for the treatment of small quantities of dilute aqueous or solvent waste

containing 1,2-Ethanedithiol-d4. This procedure must be performed in a chemical fume hood

with appropriate PPE.

Principle: This method uses a strong oxidizing agent (sodium hypochlorite) to convert the toxic

and malodorous thiol into a less hazardous sodium sulfonate salt, which can then be disposed

of as hazardous chemical waste.

Materials:

Dilute 1,2-Ethanedithiol-d4 waste in a suitable container (e.g., a flask or beaker).

Household bleach (approx. 5-8% sodium hypochlorite) or a 10-15% solution of calcium

hypochlorite.

Stir plate and stir bar.

Container for final hazardous waste collection, properly labeled.[18]
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Procedure:

Place the waste container in a secondary container (e.g., an ice bath) on a stir plate within a

chemical fume hood. This helps control any potential exotherm.

Begin stirring the waste solution.

Slowly, and in small portions, add the bleach solution to the stirring waste. An excess of the

oxidizing agent is required. A general rule is to add at least 2-3 molar equivalents of

hypochlorite for each mole of thiol.

Monitor the reaction for any signs of heat generation or gas evolution. If the reaction

becomes too vigorous, stop the addition immediately.

After the addition is complete, allow the mixture to stir for at least 2 hours to ensure the

reaction goes to completion. The characteristic thiol odor should be gone.

Once neutralized, transfer the treated waste into a properly labeled hazardous waste

container for collection by your institution's environmental health and safety department.[18]

Do not mix this waste with other waste streams without confirming compatibility.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b034537?utm_src=pdf-body-img
https://www.benchchem.com/product/b034537?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Cas 100189-81-9,1,2-ETHANE-D4-DITHIOL | lookchem [lookchem.com]

2. fishersci.com [fishersci.com]

3. 1,2-(2H4)Ethanedithiol | CAS#:100189-81-9 | Chemsrc [chemsrc.com]

4. 1,2-Ethane-d4-dithiol | CymitQuimica [cymitquimica.com]

5. 1,2-Ethanedithiol | C2H6S2 | CID 10902 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. echemi.com [echemi.com]

7. parchem.com [parchem.com]

8. 1,2-Ethanedithiol | CAS#:540-63-6 | Chemsrc [chemsrc.com]

9. sigmaaldrich.com [sigmaaldrich.com]

10. chemicalbook.com [chemicalbook.com]

11. medchemexpress.com [medchemexpress.com]

12. chemos.de [chemos.de]

13. bio.vu.nl [bio.vu.nl]

14. scienceready.com.au [scienceready.com.au]

15. dcfinechemicals.com [dcfinechemicals.com]

16. Ethane-1,2-dithiol - Wikipedia [en.wikipedia.org]

17. benchchem.com [benchchem.com]

18. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

To cite this document: BenchChem. [Technical Support Center: 1,2-Ethanedithiol-d4
Handling and Waste Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034537#handling-and-disposal-of-1-2-ethanedithiol-
d4-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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